Cas no 2138066-77-8 (3-Methoxy-4-propylcyclohexan-1-one)

• Product Name: 3-Methoxy-4-propylcyclohexan-1-one
• CAS No: 2138066-77-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5883315
• PubChem ID: 165962886
• Update Time: 2025-05-22

3-Methoxy-4-propylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159447
• 2138066-77-8
• 3-methoxy-4-propylcyclohexan-1-one
• 3-Methoxy-4-propylcyclohexan-1-one

• Inchi： 1S/C10H18O2/c1-3-4-8-5-6-9(11)7-10(8)12-2/h8,10H,3-7H2,1-2H3
• InChI Key： VOAHJSQAIBLKER-UHFFFAOYSA-N
• SMILES： O(C)C1CC(CCC1CCC)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-Methoxy-4-propylcyclohexan-1-one

Comprehensive Analysis of 3-Methoxy-4-propylcyclohexan-1-one (CAS No. 2138066-77-8): Properties, Applications, and Industry Insights

3-Methoxy-4-propylcyclohexan-1-one (CAS No. 2138066-77-8) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This cyclohexanone derivative features a methoxy group at the 3-position and a propyl group at the 4-position, contributing to its distinct chemical reactivity and potential applications. Researchers are increasingly exploring its role as a flavor and fragrance intermediate, particularly in synthetic formulations requiring woody or spicy olfactory profiles.

The compound’s molecular formula, C₁₀H₁₈O₂, and moderate polarity make it soluble in common organic solvents like ethanol and dichloromethane, facilitating its use in organic synthesis. Recent studies highlight its potential as a chiral building block for asymmetric catalysis, aligning with the growing demand for enantioselective reactions in drug development. Its stability under ambient conditions further enhances its practicality in industrial workflows.

In the context of green chemistry, 3-Methoxy-4-propylcyclohexan-1-one has been investigated as a bio-based alternative to petroleum-derived aroma chemicals. With sustainability becoming a priority, manufacturers are evaluating its synthesis from renewable resources like lignin derivatives. This aligns with global trends toward eco-friendly fragrances and carbon-neutral production, addressing consumer demand for environmentally conscious products.

Analytical techniques such as GC-MS and NMR spectroscopy are critical for characterizing CAS No. 2138066-77-8, ensuring purity and consistency in commercial batches. Regulatory compliance, including REACH and IFRA standards, is essential for its application in consumer goods. The compound’s low toxicity profile, as indicated by preliminary assays, supports its adoption in cosmetic formulations and functional perfumery.

Emerging research explores its derivatization into pharmacologically active molecules, particularly in anti-inflammatory and antimicrobial domains. Patent filings suggest its utility in prodrug design, leveraging its ketone functionality for targeted drug delivery. Such innovations position 3-Methoxy-4-propylcyclohexan-1-one as a versatile scaffold in medicinal chemistry.

From a market perspective, the compound’s niche applications drive its valuation in specialty chemical sectors. Suppliers emphasize custom synthesis and scale-up capabilities to meet diverse industrial needs. As analytical methods advance, its detection in natural extracts may further expand its commercial relevance, bridging synthetic and natural product markets.

In summary, 3-Methoxy-4-propylcyclohexan-1-one exemplifies the intersection of innovation and functionality. Its adaptability across fragrance development, sustainable chemistry, and drug discovery underscores its multidisciplinary appeal, making it a compound of significant scientific and industrial interest.